2-Thia-5-azabicyclo[2.2.1]heptan-5-yl(1-phenylcyclopropyl)methanone

• IUPAC Name: (1-phenylcyclopropyl)-(2-thia-5-azabicyclo[2.2.1]heptan-5-yl)methanone
• InChI: InChI=1S/C15H17NOS/c17-14(16-9-13-8-12(16)10-18-13)15(6-7-15)11-4-2-1-3-5-11/h1-5,12-13H,6-10H2
• InChI Key: AYSFAJXECQNKAF-UHFFFAOYSA-N
• Canonical SMILES: C1CC1(C2=CC=CC=C2)C(=O)N3CC4CC3CS4
• Molecular Formula: C15H17NOS
• Molecular Weight: 259.4 g/mol

Description

Synthesis Analysis

The synthesis of similar structures, such as oxygenated 2-azabicyclo[2.2.1]heptanes, has been achieved via palladium-catalyzed 1,2-aminoacyloxylation of cyclopentenes. This reaction proceeds efficiently with a broad array of substrates. The products could be further functionalized to build up a library of bridged aza-bicyclic structures.

Scientific Research Applications

Synthetic Methodologies and Chemical Transformations

• Research has developed stereoselective synthesis techniques for bicyclic tetrahydrofuran-fused β-lactams, demonstrating their potential in producing methyl cis-3-aminotetrahydrofuran-2-carboxylates, which are relevant in drug design (Mollet, D’hooghe, & Kimpe, 2012).
• Studies on the B(C6F5)3 mediated arene hydrogenation/transannulation of para-methoxyanilines have led to the formation of 7-azabicyclo[2.2.1]heptane derivatives, underscoring the versatility of these frameworks in synthesizing novel bicyclic structures (Longobardi, Mahdi, & Stephan, 2015).

Drug Design and Pharmacological Potentials

• CP-45,899, a derivative similar in structure, has been identified as a potent β-lactamase inhibitor, illustrating the pharmaceutical relevance of bicyclic compounds in enhancing the efficacy of β-lactams against resistant bacterial strains (English et al., 1978).
• The synthesis of 3,5-methanonipecotic acid, a nonchiral bicyclic β-amino acid, showcases the utility of these compounds in peptide engineering and peptidomimetic drug design, highlighting their application in developing novel therapeutic agents (Tymtsunik et al., 2013).

Chemical Properties and Biological Activities

• Research into conformationally restricted nonchiral pipecolic acid analogues, including structures related to 2-Thia-5-azabicyclo[2.2.1]heptan-5-yl compounds, provides insights into their chemical properties and potential applications in medicinal chemistry (Radchenko et al., 2009).
• The exploration of bio-potent derivatives featuring the bicyclic core structure for their antimicrobial, antioxidant, and insect antifeedant activities indicates the broader applicability of these compounds beyond pharmaceuticals, extending to agricultural and chemical industries (Thirunarayanan, 2014).